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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of common dithiocarbamate vulcanization
accelerators, focusing on their performance in rubber compounds. The information presented is
intended to assist researchers and scientists in selecting the appropriate accelerator for their
specific applications. This document summarizes key performance data, outlines experimental
methodologies, and illustrates the vulcanization mechanism.

Introduction to Dithiocarbamate Accelerators

Dithiocarbamates are a class of organosulfur compounds widely used as ultra-accelerators in
the sulfur vulcanization of rubber.[1] They are known for their ability to significantly increase the
rate of vulcanization, allowing for shorter cure times and lower curing temperatures.[1] This
class of accelerators includes several important compounds, such as Zinc
Dimethyldithiocarbamate (ZDMC), Zinc Diethyldithiocarbamate (ZDEC), and Zinc
Dibutyldithiocarbamate (ZDBC). The choice of a specific dithiocarbamate accelerator can have
a significant impact on the processing characteristics of the rubber compound and the final
physical properties of the vulcanized article.

Chemical Structures

The chemical structures of the dithiocarbamate accelerators discussed in this guide are
presented below. The primary difference between them lies in the alkyl groups attached to the
nitrogen atom, which influences their solubility, activity, and other properties.
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Accelerator Chemical Name Chemical Formula
ZDMC (P2) Zinc dimethyldithiocarbamate CeH12N2S4Zn

ZDEC (E2) Zinc diethyldithiocarbamate C10H20N2S4Zn
ZDBC (B2) Zinc dibutyldithiocarbamate C1sH36N2S4Zn

Comparative Performance Data

The following tables summarize the cure characteristics and mechanical properties of natural
rubber compounds vulcanized with different dithiocarbamate accelerators. It is important to
note that the data for ZDMC and ZDEC were obtained from a study using a carbon black-filled
natural rubber compound, while the data for ZDBC was obtained from a study using a silica-
filled natural rubber compound. Direct comparison of absolute values should be made with this
difference in formulation in mind.

Cure Characteristics of Dithiocarbamate Accelerators in
Natural Rubber

_ . Minimum Maximum
Scorch Time Cure Time (190,
Accelerator . . Torque (ML, Torque (MH,
(ts2, min) min)
dNm) dNm)
ZDMC 1.8 3.5 1.2 10.5
ZDEC 2.1 4.2 1.1 10.2

Data sourced from a study on carbon black-filled natural rubber.

Cure Characteristics and Mechanical Properties of
ZDBC in Silica-Filled Natural Rubber
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Property Value
Cure Time (t10, min) 2.5
Tensile Strength (MPa) 25
Elongation at Break (%) 600
Modulus at 300% Elongation (MPa) 10

Data sourced from a study on silica-filled natural rubber.[2]

Performance Summary and Comparison

Cure Rate: Dithiocarbamates are known as ultra-fast accelerators.[3] Generally, the cure
activity follows the order ZDEC > ZDMC > ZDBC, with ZDEC providing the fastest cure rate.

[3]

Scorch Safety: Scorch safety, the time before vulcanization begins, is a critical processing
parameter. ZDBC typically offers better scorch safety compared to ZDEC and ZDMC,
allowing for longer processing times before the onset of cure.[4]

Mechanical Properties: Dithiocarbamate accelerators contribute to excellent mechanical
properties, including high tensile strength and good resilience.[5] The choice of accelerator
can influence the crosslink density, which in turn affects the modulus and hardness of the
vulcanizate.

Experimental Protocols

The following are generalized experimental protocols for the evaluation of vulcanization

accelerators based on ASTM standards.

Compounding of Rubber

This protocol is based on ASTM D3182 - Standard Practice for Rubber—Materials, Equipment,

and Procedures for Mixing Standard Compounds and Preparing Standard Vulcanized Sheets.

[EIL71[8][91[10]

e Materials:
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o Natural Rubber (NR)

o Carbon Black or Silica (as filler)

o Zinc Oxide (activator)

o Stearic Acid (activator)

o Sulfur (vulcanizing agent)

o Dithiocarbamate Accelerator (ZDMC, ZDEC, or ZDBC)

e Equipment:

o Two-roll mill or an internal mixer (e.g., Banbury mixer)

e Procedure:

[¢]

The natural rubber is first masticated on the two-roll mill to reduce its viscosity.

o The activators (zinc oxide and stearic acid) are then added and mixed until a homogenous
dispersion is achieved.

o The filler (carbon black or silica) is added in portions, ensuring complete incorporation
after each addition.

o The accelerator is added, followed by a short mixing cycle.

o Finally, sulfur is added, and the compound is mixed thoroughly. The temperature of the mill
should be carefully controlled to prevent premature vulcanization (scorching).

o The compounded rubber is then sheeted out and conditioned at room temperature for at
least 24 hours before testing.

Determination of Cure Characteristics

This protocol is based on ASTM D5289 - Standard Test Method for Rubber Property—
Vulcanization Using Rotorless Cure Meters.
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e Equipment:
o Rotorless Cure Meter (e.g., Moving Die Rheometer - MDR)
e Procedure:

o A sample of the uncured rubber compound is placed in the die cavity of the rheometer,
which is preheated to the desired vulcanization temperature (e.g., 160°C).

o The die cavity is closed, and the sample is subjected to a small, oscillatory shear
deformation.

o The torque required to oscillate the die is measured as a function of time.
o The resulting rheometer curve provides key cure parameters, including:
= Minimum Torque (ML): An indication of the viscosity of the uncured compound.

» Maximum Torque (MH): An indication of the stiffness or modulus of the fully cured
compound.

» Scorch Time (ts2): The time to a 2-unit rise in torque from the minimum, representing
the onset of vulcanization.

» Cure Time (t90): The time to reach 90% of the maximum torque, representing the
optimal cure time.

Measurement of Tensile Properties

This protocol is based on ASTM D412 - Standard Test Methods for Vulcanized Rubber and
Thermoplastic Elastomers—Tension.[7][8][9][10]

e Equipment:
o Universal Testing Machine (UTM) with a suitable load cell
o Dumbbell-shaped cutting die

o Extensometer (for precise strain measurement)
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e Procedure:

(¢]

Dumbbell-shaped test specimens are cut from the vulcanized rubber sheets.

o The thickness and width of the narrow section of the dumbbell are measured.

o The specimen is mounted in the grips of the UTM.

o The extensometer is attached to the specimen to measure elongation.

o The specimen is stretched at a constant rate of speed (e.g., 500 mm/min) until it breaks.
o The force and elongation are recorded throughout the test.

o From the stress-strain curve, the following properties are determined:

» Tensile Strength: The maximum stress applied to the specimen at the point of rupture.

» Elongation at Break: The strain at the point of rupture, expressed as a percentage of the
original length.

» Modulus: The stress at a specific elongation (e.g., 100%, 300%).

Vulcanization Mechanism and Experimental
Workflow

The following diagrams illustrate the proposed mechanism of ZDMC-accelerated sulfur
vulcanization and a typical experimental workflow for comparing accelerators.
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ZDMC-Accelerated Sulfur Vulcanization Mechanism

Stage 1: Formation of Active Sulfurating Agent

ZDMC

Active Sulfurating Agent
(ZDMC-Sx)

Stage 2: Formation of Rubber-Bound Intermediates

Rubber Polymer Chain
(-CH2-C(CH3)=CH-CH2-)

+ Rubber

Rubber Persulfenyl Radical

/+ Rubber

Stage 3:\Crosslink Formation

Crosslinked Rubber

(-C-Sx-C-)

Click to download full resolution via product page

Caption: Proposed mechanism of ZDMC-accelerated sulfur vulcanization.
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Experimental Workflow for Accelerator Comparison
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Caption: Workflow for comparing dithiocarbamate vulcanization accelerators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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